1-[(4-ethoxy-1-naphthyl)carbonothioyl]pyrrolidine

• IUPAC Name: (4-ethoxynaphthalen-1-yl)-pyrrolidin-1-ylmethanethione
• InChI: InChI=1S/C17H19NOS/c1-2-19-16-10-9-15(13-7-3-4-8-14(13)16)17(20)18-11-5-6-12-18/h3-4,7-10H,2,5-6,11-12H2,1H3
• InChI Key: FIZOSPVNIGTOHI-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C2=CC=CC=C21)C(=S)N3CCCC3
• Molecular Formula: C17H19NOS
• Molecular Weight: 285.4 g/mol

Description

1-[(4-ethoxy-1-naphthyl)carbonothioyl]pyrrolidine is a chemical compound that has been the subject of scientific research in recent years. This compound has shown potential in various applications, including medicinal chemistry and drug development.

Mechanism of Action

The mechanism of action of 1-[(4-ethoxy-1-naphthyl)carbonothioyl]pyrrolidine is not fully understood. However, studies have shown that it inhibits the activity of certain enzymes and proteins that are involved in the inflammatory response and tumor growth. It also has the ability to cross the blood-brain barrier, which makes it a potential treatment for neurodegenerative diseases.
Biochemical and Physiological Effects:
Studies have shown that this compound exhibits biochemical and physiological effects. It has been shown to reduce the production of inflammatory cytokines and chemokines, which are involved in the inflammatory response. It also inhibits the growth of tumor cells by inducing apoptosis and inhibiting angiogenesis. Additionally, it has been shown to improve cognitive function and reduce oxidative stress in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

The advantages of using 1-[(4-ethoxy-1-naphthyl)carbonothioyl]pyrrolidine in lab experiments include its potential as a treatment for various diseases, its ability to cross the blood-brain barrier, and its anti-inflammatory and anti-tumor activities. However, there are also limitations to using this compound in lab experiments. One limitation is that the mechanism of action is not fully understood, which makes it difficult to optimize its use. Another limitation is that it may have off-target effects, which could lead to unwanted side effects.

Future Directions

There are several future directions for research on 1-[(4-ethoxy-1-naphthyl)carbonothioyl]pyrrolidine. One direction is to further investigate its mechanism of action, which could lead to the development of more effective treatments for various diseases. Another direction is to optimize its use in lab experiments by identifying its off-target effects and developing methods to minimize them. Additionally, research could focus on developing new derivatives of this compound with improved pharmacological properties. Finally, clinical trials could be conducted to determine its safety and efficacy in humans.

Synthesis Methods

The synthesis of 1-[(4-ethoxy-1-naphthyl)carbonothioyl]pyrrolidine can be achieved through a multi-step process. The first step involves the reaction of 4-ethoxy-1-naphthaldehyde with thiosemicarbazide to form the corresponding thiosemicarbazone. The thiosemicarbazone is then reacted with ethyl bromoacetate to form the ethyl ester. The final step involves the reaction of the ethyl ester with pyrrolidine in the presence of a base to form this compound.

Scientific Research Applications

1-[(4-ethoxy-1-naphthyl)carbonothioyl]pyrrolidine has been the subject of scientific research due to its potential in various applications. One of the most promising applications is in the field of medicinal chemistry and drug development. Studies have shown that this compound exhibits anti-inflammatory, anti-tumor, and anti-viral activities. It has also shown potential as a treatment for Alzheimer's disease and Parkinson's disease.